1-(2-fluorobenzyl)-3-hydroxy-3-[(isobutylamino)methyl]-2-piperidinone

• IUPAC Name: 1-[(2-fluorophenyl)methyl]-3-hydroxy-3-[(2-methylpropylamino)methyl]piperidin-2-one
• InChI: InChI=1S/C17H25FN2O2/c1-13(2)10-19-12-17(22)8-5-9-20(16(17)21)11-14-6-3-4-7-15(14)18/h3-4,6-7,13,19,22H,5,8-12H2,1-2H3
• InChI Key: DMIXZZIMKNVFTL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNCC1(CCCN(C1=O)CC2=CC=CC=C2F)O
• Molecular Formula: C17H25FN2O2
• Molecular Weight: 308.4 g/mol

Description

1-(2-fluorobenzyl)-3-hydroxy-3-[(isobutylamino)methyl]-2-piperidinone is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as FUB-AMB and belongs to the class of synthetic cannabinoids.

Scientific Research Applications

FUB-AMB has been studied extensively in scientific research due to its potential applications in various fields. One of the most promising applications is in the field of medicine, where FUB-AMB has been found to have anti-inflammatory and analgesic properties. It has also been studied for its potential use in the treatment of cancer and neurological disorders.

Mechanism of Action

The mechanism of action of FUB-AMB is not fully understood, but it is believed to interact with the endocannabinoid system in the body. This system is involved in various physiological processes, including pain sensation, mood regulation, and immune function. FUB-AMB is thought to bind to the cannabinoid receptors in the body, resulting in the activation of these processes.
Biochemical and Physiological Effects
FUB-AMB has been found to have various biochemical and physiological effects in the body. It has been shown to have anti-inflammatory and analgesic effects, as well as the potential to inhibit cancer cell growth. However, it has also been found to have negative effects on the cardiovascular system, including an increased risk of heart attack and stroke.

Advantages and Limitations for Lab Experiments

FUB-AMB has several advantages for use in lab experiments. It is relatively easy to synthesize and has a high purity, making it a reliable compound for research. However, it also has several limitations, including its potential for toxicity and negative effects on the cardiovascular system. These limitations must be taken into account when designing experiments using FUB-AMB.

Future Directions

There are several future directions for research on FUB-AMB. One area of focus is in the development of new drugs based on the structure of FUB-AMB. These drugs could have potential applications in the treatment of various diseases and disorders. Another area of focus is in the study of the long-term effects of FUB-AMB on the body. This research could help to better understand the potential risks associated with the use of this compound.
Conclusion
In conclusion, FUB-AMB is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. It is a synthetic cannabinoid that has been studied for its anti-inflammatory and analgesic properties, as well as its potential use in the treatment of cancer and neurological disorders. However, it also has limitations, including its potential for toxicity and negative effects on the cardiovascular system. Further research is needed to fully understand the potential benefits and risks associated with the use of FUB-AMB.